Cas no 1198411-44-7 (1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile)

• Product Name: 1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile
• CAS No: 1198411-44-7
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 4562698
• Update Time: 2025-05-26

1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile
• 2-Oxo-1-phenylpyridine-3-carbonitrile
• 2-Oxo-1-phenyl-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C12H8N2O/c13-9-10-5-4-8-14(12(10)15)11-6-2-1-3-7-11/h1-8H
• InChI Key： UMELMYFEIWUROC-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC=CN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 366
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1

Additional information on 1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile

Introduction to 1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile (CAS No. 1198411-44-7)

1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile reactivity. This heterocyclic compound, identified by the CAS number 1198411-44-7, has garnered attention due to its potential applications in the synthesis of bioactive molecules. The presence of both carbonyl and nitrile functional groups imparts unique chemical properties, making it a valuable intermediate in the development of novel therapeutic agents.

The molecular framework of 1,2-dihydro-2-oxo-1-phenylpyridine-3-carbonitrile consists of a pyridine core substituted with a phenyl group at the 1-position, a ketone moiety at the 2-position, and a nitrile group at the 3-position. This arrangement not only contributes to its structural complexity but also enhances its reactivity, enabling participation in various organic transformations. The compound's ability to undergo cyclization, condensation, and nucleophilic addition reactions makes it a promising candidate for constructing more complex pharmacophores.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for neurological disorders, cancer, and infectious diseases. 1,2-Dihydro-2-oxo-1-phenylpyridine-3-carbonitrile has emerged as a key intermediate in the synthesis of molecules targeting these conditions. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on enzymes such as kinases and proteases, which are pivotal in disease pathogenesis.

One of the most compelling aspects of this compound is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. Researchers have leveraged the structural features of 1,2-dihydro-2-oxo-1-phenylpyridine-3-carbonitrile to design molecules that selectively inhibit specific kinases. These inhibitors have shown promise in preclinical studies, highlighting the compound's potential as a lead structure for drug discovery.

The nitrile group in 1,2-dihydro-2-oxo-1-phenylpyridine-3-carbonitrile serves as a versatile handle for further functionalization. It can be hydrolyzed to form carboxylic acids or converted into amides through catalytic hydrogenation or nucleophilic addition reactions. This flexibility allows chemists to tailor the compound's properties for specific applications. Moreover, the pyridine ring can undergo metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups at various positions.

Recent advancements in computational chemistry have further enhanced the understanding of 1,2-dihydro-2-oxo-1-phenylpyridine-3-carbonitrile's reactivity. Molecular modeling studies have revealed insights into its interaction with biological targets, aiding in the rational design of more potent and selective inhibitors. These computational approaches complement experimental efforts by predicting reaction outcomes and optimizing synthetic routes.

The synthesis of 1,2-dihydro-2-oxo-1-phenylpyridine-3-carbonitrile typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes condensation reactions between phenacyl bromides or iodides with cyanoacetates or malononitriles under basic conditions. Subsequent cyclization and oxidation steps yield the desired product. The efficiency and scalability of these synthetic methods are critical for industrial applications and large-scale production.

In conclusion, 1,2-Dihydro - - - oxo - - - - - - phenylpyridine - -- carbonitrile (CAS No .119841 -- -- 44 -- -- 7) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity , make it an invaluable intermediate for developing novel therapeutic agents . As research continues to uncover new applications , this compound is poised to play an increasingly important role in drug discovery and development .